Cas no 3470-51-7 (2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one)

2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one structure

3470-51-7 structure

Product Name:2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one

CAS No:3470-51-7

MF:C₁₁H₁₂O₂

MW:176.211783409119

MDL:MFCD09260844

CID:2942814

PubChem ID:11959102

Update Time:2025-04-21

2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one
- 2-Hydroxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- 2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
- 2-hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one
- SBB089172
- SB36753
- 6,7,8,9-tetrahydro-2-hydroxybenzo[7]annulen-5-one
- 7-hydroxy-2,3,4,5-tetrahydrobenzo[a][7]annulen-1-one
- 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-hydroxy-
- 899-527-4
- 2-hydroxy-6,7,8,9-tetrahydro-5H-benzo(7)annulen-5-one
- CS-0069246
- 3470-51-7
- DTXCID501642806
- SCHEMBL3825921
- EN300-3024155
- AT10258
- DB-129439
- MFCD09260844
- DTXSID401211444
- DAA47051
- AKOS006344549
- 2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one
- MDL： MFCD09260844
- Inchi： 1S/C11H12O2/c12-9-5-6-10-8(7-9)3-1-2-4-11(10)13/h5-7,12H,1-4H2
- InChI Key： LCEJOJCDTXCOCR-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC(=CC=2CCCC1)O

Computed Properties

Exact Mass: 176.083729621 g/mol
Monoisotopic Mass: 176.083729621 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.3
Molecular Weight: 176.21

2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB536168-1 g	2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	3470-51-7		1g	€734.60	2023-04-14
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0688-1g	2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	3470-51-7	97%	1g	3375.21CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0688-5g	2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	3470-51-7	97%	5g	13483.87CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0688-500mg	2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	3470-51-7	97%	500mg	2111.63CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0688-250mg	2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	3470-51-7	97%	250mg	1484.07CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0688-100mg	2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	3470-51-7	97%	100mg	1161.82CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0688-50mg	2-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	3470-51-7	97%	50mg	992.21CNY	2021-05-08
Enamine	EN300-3024155-0.05g	2-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	3470-51-7	95.0%	0.05g	$92.0	2025-03-19
Enamine	EN300-3024155-0.1g	2-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	3470-51-7	95.0%	0.1g	$138.0	2025-03-19
Enamine	EN300-3024155-0.25g	2-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	3470-51-7	95.0%	0.25g	$197.0	2025-03-19

2-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one Production Method

Production Method 1

1382490-87-0

3470-51-7

139909-01-6

80859-00-3

Reaction Conditions

1.1 Solvents: Acetonitrile-d3 , Water-d2

Reference

A Photo-Favorskii Ring Contraction Reaction: The Effect of Ring Size

Kammath, Viju Balachandran; Solomek, Tomas; Ngoy, Bokolombe Pitchou; Heger, Dominik; Klan, Petr; et al, Journal of Organic Chemistry, 2013, 78(5), 1718-1729